Glafenine hydrochloride
Glafenine hydrochloride
Glafenine hydrochloride is a non-narcotic analgesic and non-steroidal anti-inflammatory drug. It is an ABCG2 inhibitor with an IC50 of 3.2 μM.
Brand Name:
Vulcanchem
CAS No.:
65513-72-6
VCID:
VC0007151
InChI:
InChI=1S/C19H17ClN2O4.ClH/c20-12-5-6-14-17(7-8-21-18(14)9-12)22-16-4-2-1-3-15(16)19(25)26-11-13(24)10-23;/h1-9,13,23-24H,10-11H2,(H,21,22);1H
SMILES:
C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC(=CC3=NC=C2)Cl.Cl
Molecular Formula:
C19H18Cl2N2O4
Molecular Weight:
409.3 g/mol
Glafenine hydrochloride
CAS No.: 65513-72-6
Cat. No.: VC0007151
Molecular Formula: C19H18Cl2N2O4
Molecular Weight: 409.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Glafenine hydrochloride is a non-narcotic analgesic and non-steroidal anti-inflammatory drug. It is an ABCG2 inhibitor with an IC50 of 3.2 μM. |
|---|---|
| CAS No. | 65513-72-6 |
| Molecular Formula | C19H18Cl2N2O4 |
| Molecular Weight | 409.3 g/mol |
| IUPAC Name | 2,3-dihydroxypropyl 2-[(7-chloroquinolin-4-yl)amino]benzoate;hydrochloride |
| Standard InChI | InChI=1S/C19H17ClN2O4.ClH/c20-12-5-6-14-17(7-8-21-18(14)9-12)22-16-4-2-1-3-15(16)19(25)26-11-13(24)10-23;/h1-9,13,23-24H,10-11H2,(H,21,22);1H |
| Standard InChI Key | CEUMONXVSJOJIH-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC(=CC3=NC=C2)Cl.Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC(=CC3=NC=C2)Cl.Cl |
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